Cas no 61640-37-7 (1H-Imidazolium, 1-ethyl-3-methyl-2-(methylthio)-, iodide)

• Product Name: 1H-Imidazolium, 1-ethyl-3-methyl-2-(methylthio)-, iodide
• CAS No: 61640-37-7
• MF: C₇H₁₅IN₂S
• MW: 286.176872491837
• CID: 471721
• PubChem ID: 71393872
• Update Time: 2025-04-19

1H-Imidazolium, 1-ethyl-3-methyl-2-(methylthio)-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-ethyl-3-methyl-2-(methylthio)-, iodide
• 1-ethyl-3-methyl-2-methylsulfanyl-1,2-dihydroimidazol-1-ium,iodide
• DTXSID80815614
• 1-Ethyl-3-methyl-2-(methylsulfanyl)-2,3-dihydro-1H-imidazol-1-ium iodide
• 61640-37-7

• Inchi： 1S/C7H14N2S.HI/c1-4-9-6-5-8(2)7(9)10-3;/h5-7H,4H2,1-3H3;1H
• InChI Key： MEBLPOJORGMXFK-UHFFFAOYSA-N
• SMILES： [I-].S(C)C1N(C)C=C[NH+]1CC

Computed Properties

• Exact Mass: 270.8823
• Monoisotopic Mass: 286.00007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 9.14